5-(2-(8-Phenyloctyl)phenyl)-4,6-dithianonanedioic acid
Catalog No.
S594524
CAS No.
96964-40-8
M.F
C27H36O4S2
M. Wt
488.7 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
96964-40-8
Product Name
5-(2-(8-Phenyloctyl)phenyl)-4,6-dithianonanedioic acid
IUPAC Name
3-[2-carboxyethylsulfanyl-[2-(8-phenyloctyl)phenyl]methyl]sulfanylpropanoic acid
Molecular Formula
C27H36O4S2
Molecular Weight
488.7 g/mol
InChI
InChI=1S/C27H36O4S2/c28-25(29)18-20-32-27(33-21-19-26(30)31)24-17-11-10-16-23(24)15-9-4-2-1-3-6-12-22-13-7-5-8-14-22/h5,7-8,10-11,13-14,16-17,27H,1-4,6,9,12,15,18-21H2,(H,28,29)(H,30,31)
InChI Key
HPDCVSUTOBCBFF-UHFFFAOYSA-N
SMILES
C1=CC=C(C=C1)CCCCCCCCC2=CC=CC=C2C(SCCC(=O)O)SCCC(=O)O
Synonyms
5-(2-(8-phenyloctyl)phenyl)-4,6-dithianonanedioic acid, SK and F 102922, SK and F-102922, SKF 102922
Canonical SMILES
C1=CC=C(C=C1)CCCCCCCCC2=CC=CC=C2C(SCCC(=O)O)SCCC(=O)O
XLogP3
7.6
Other CAS
96964-40-8
Wikipedia
SKF-102922
Dates
Modify: 2023-07-20
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